11-cis-Retinol
11-cis-Retinol
11-cis Retinol is an isomer of vitamin A. It is formed from vitamin A, via a trans-retinyl ester intermediate, by the enzyme RPE65 in the retinal pigment epithelium and then converted to 11-cis retinal as part of the visual cycle. 11-cis Retinol is an agonist of salamander and human red rod opsins expressed in COS cells and an inverse agonist of salamander red cone opsin, as well as human red and green cone opsins expressed in COS cells. It promotes pigment formation in cone, but not rod, photoreceptors.
11-cis-retinol is a retinol. It has a role as a human metabolite and a mouse metabolite.
13-cis-Retinol, also known as neovitamin a, belongs to the class of organic compounds known as retinoids. These are oxygenated derivatives of 3, 7-dimethyl-1-(2, 6, 6-trimethylcyclohex-1-enyl)nona-1, 3, 5, 7-tetraene and derivatives thereof. Thus, 13-cis-retinol is considered to be an isoprenoid lipid molecule. 13-cis-Retinol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 13-cis-retinol is primarily located in the cytoplasm and membrane (predicted from logP). 13-cis-Retinol can be converted into 13-cis-retinyl hexadecanoate and 13-cis-retinyl tetradecanoate.
Retinol and derivatives of retinol that play an essential role in metabolic functioning of the retina, the growth of and differentiation of epithelial tissue, the growth of bone, reproduction, and the immune response. Dietary vitamin A is derived from a variety of CAROTENOIDS found in plants. It is enriched in the liver, egg yolks, and the fat component of dairy products.
11-cis-retinol is a retinol. It has a role as a human metabolite and a mouse metabolite.
13-cis-Retinol, also known as neovitamin a, belongs to the class of organic compounds known as retinoids. These are oxygenated derivatives of 3, 7-dimethyl-1-(2, 6, 6-trimethylcyclohex-1-enyl)nona-1, 3, 5, 7-tetraene and derivatives thereof. Thus, 13-cis-retinol is considered to be an isoprenoid lipid molecule. 13-cis-Retinol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 13-cis-retinol is primarily located in the cytoplasm and membrane (predicted from logP). 13-cis-Retinol can be converted into 13-cis-retinyl hexadecanoate and 13-cis-retinyl tetradecanoate.
Retinol and derivatives of retinol that play an essential role in metabolic functioning of the retina, the growth of and differentiation of epithelial tissue, the growth of bone, reproduction, and the immune response. Dietary vitamin A is derived from a variety of CAROTENOIDS found in plants. It is enriched in the liver, egg yolks, and the fat component of dairy products.
Brand Name:
Vulcanchem
CAS No.:
22737-96-8
VCID:
VC21103889
InChI:
InChI=1S/C20H30O/c1-16(8-6-9-17(2)13-15-21)11-12-19-18(3)10-7-14-20(19,4)5/h6,8-9,11-13,21H,7,10,14-15H2,1-5H3/b9-6-,12-11+,16-8+,17-13+
SMILES:
CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CCO)C)C
Molecular Formula:
C20H30O
Molecular Weight:
286.5 g/mol
11-cis-Retinol
CAS No.: 22737-96-8
Cat. No.: VC21103889
Molecular Formula: C20H30O
Molecular Weight: 286.5 g/mol
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Specification
| Description | 11-cis Retinol is an isomer of vitamin A. It is formed from vitamin A, via a trans-retinyl ester intermediate, by the enzyme RPE65 in the retinal pigment epithelium and then converted to 11-cis retinal as part of the visual cycle. 11-cis Retinol is an agonist of salamander and human red rod opsins expressed in COS cells and an inverse agonist of salamander red cone opsin, as well as human red and green cone opsins expressed in COS cells. It promotes pigment formation in cone, but not rod, photoreceptors. 11-cis-retinol is a retinol. It has a role as a human metabolite and a mouse metabolite. 13-cis-Retinol, also known as neovitamin a, belongs to the class of organic compounds known as retinoids. These are oxygenated derivatives of 3, 7-dimethyl-1-(2, 6, 6-trimethylcyclohex-1-enyl)nona-1, 3, 5, 7-tetraene and derivatives thereof. Thus, 13-cis-retinol is considered to be an isoprenoid lipid molecule. 13-cis-Retinol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 13-cis-retinol is primarily located in the cytoplasm and membrane (predicted from logP). 13-cis-Retinol can be converted into 13-cis-retinyl hexadecanoate and 13-cis-retinyl tetradecanoate. Retinol and derivatives of retinol that play an essential role in metabolic functioning of the retina, the growth of and differentiation of epithelial tissue, the growth of bone, reproduction, and the immune response. Dietary vitamin A is derived from a variety of CAROTENOIDS found in plants. It is enriched in the liver, egg yolks, and the fat component of dairy products. |
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| CAS No. | 22737-96-8 |
| Molecular Formula | C20H30O |
| Molecular Weight | 286.5 g/mol |
| IUPAC Name | (2E,4Z,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraen-1-ol |
| Standard InChI | InChI=1S/C20H30O/c1-16(8-6-9-17(2)13-15-21)11-12-19-18(3)10-7-14-20(19,4)5/h6,8-9,11-13,21H,7,10,14-15H2,1-5H3/b9-6-,12-11+,16-8+,17-13+ |
| Standard InChI Key | FPIPGXGPPPQFEQ-IOUUIBBYSA-N |
| Isomeric SMILES | CC1=C(C(CCC1)(C)C)/C=C/C(=C/C=C\C(=C\CO)\C)/C |
| SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CCO)C)C |
| Canonical SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CCO)C)C |
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